Cas no 2227747-47-7 ((1S)-3-amino-1-(2-bromo-4-methoxyphenyl)propan-1-ol)

• Product Name: (1S)-3-amino-1-(2-bromo-4-methoxyphenyl)propan-1-ol
• CAS No: 2227747-47-7
• MF: C₁₀H₁₄BrNO₂
• MW: 260.127662181854
• CID: 6502695
• PubChem ID: 97719289
• Update Time: 2025-10-29

(1S)-3-amino-1-(2-bromo-4-methoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-(2-bromo-4-methoxyphenyl)propan-1-ol
• 2227747-47-7
• EN300-1905254

• Inchi： 1S/C10H14BrNO2/c1-14-7-2-3-8(9(11)6-7)10(13)4-5-12/h2-3,6,10,13H,4-5,12H2,1H3/t10-/m0/s1
• InChI Key： JOPJQIUCQFRZEK-JTQLQIEISA-N
• SMILES： BrC1C=C(C=CC=1[C@H](CCN)O)OC

Computed Properties

• Exact Mass: 259.02079g/mol
• Monoisotopic Mass: 259.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.5Ų

Additional information on (1S)-3-amino-1-(2-bromo-4-methoxyphenyl)propan-1-ol

Introduction to (1S)-3-amino-1-(2-bromo-4-methoxyphenyl)propan-1-ol (CAS No. 2227747-47-7)

Compound (1S)-3-amino-1-(2-bromo-4-methoxyphenyl)propan-1-ol, identified by its CAS number 2227747-47-7, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to a class of substituted phenylpropanoids that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its stereocenter at the (1S) position and the presence of both bromo and methoxy substituents on the aromatic ring, contribute to its distinct chemical properties and biological interactions.

The synthesis and characterization of (1S)-3-amino-1-(2-bromo-4-methoxyphenyl)propan-1-ol have been subjects of extensive research, particularly in the development of novel pharmaceutical agents. The stereochemistry of this compound plays a crucial role in determining its biological efficacy, as enantiomers can exhibit markedly different pharmacological profiles. Recent advancements in chiral synthesis techniques have enabled the production of highly enantiomerically pure forms of this compound, which is essential for optimizing its therapeutic potential.

In the realm of drug discovery, (1S)-3-amino-1-(2-bromo-4-methoxyphenyl)propan-1-ol has been explored for its potential role in modulating various biological pathways. Studies have indicated that this compound may interact with multiple targets, including enzymes and receptors involved in inflammatory responses, neurotransmitter systems, and metabolic processes. The presence of both amino and hydroxyl functional groups provides multiple sites for chemical modification, allowing for the design of derivatives with enhanced pharmacological properties.

One of the most compelling aspects of (1S)-3-amino-1-(2-bromo-4-methoxyphenyl)propan-1-ol is its structural similarity to naturally occurring bioactive compounds. For instance, it shares structural motifs with certain flavonoids and phenylethylamines, which are known for their therapeutic effects in conditions such as neurodegeneration, cardiovascular diseases, and cancer. By leveraging these similarities, researchers aim to harness the inherent biological activities of this compound while also exploring ways to improve upon them through structural optimization.

The bromo and methoxy substituents on the aromatic ring are particularly noteworthy, as they can influence both the electronic properties and steric environment of the molecule. These substituents can enhance binding affinity to biological targets by introducing specific interactions such as halogen bonds or π-stacking effects. Additionally, they provide handles for further chemical manipulation, enabling the development of libraries of derivatives with tailored pharmacological profiles.

Recent research has also highlighted the importance of understanding the metabolic fate of (1S)-3-amino-1-(2-bromo-4-methoxyphenyl)propan-1-ol. Studies using computational modeling and in vitro assays have provided insights into how this compound is metabolized in vivo. These findings are crucial for predicting its pharmacokinetic behavior and identifying potential side effects. By elucidating the metabolic pathways involved, researchers can design analogs that are more stable and less prone to degradation, thereby improving their therapeutic efficacy.

The synthetic routes to (1S)-3-amino-1-(2-bromo-4-methoxyphenyl)propan-1-ol have been refined over time to achieve higher yields and better enantioselectivity. Modern synthetic methodologies often employ transition metal catalysis and biocatalysis to streamline the process. These approaches not only improve efficiency but also reduce environmental impact by minimizing waste generation. The development of sustainable synthetic strategies is increasingly important in pharmaceutical chemistry, as it aligns with global efforts to promote green chemistry principles.

In conclusion, (1S)-3-amino-1-(2-bromo-4-methoxyphenyl)propan-1-ol (CAS No. 2227747-47-7) represents a promising candidate for further exploration in drug discovery. Its unique structural features, combined with its potential biological activities, make it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely that it will play an increasingly important role in addressing various medical challenges.